Benzotriazole-d4

• Molecular Formula: C6H5N3
• Molecular Weight: 123.15 g/mol
• InChI: InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9)/i1D,2D,3D,4D
• InChIKey: QRUDEWIWKLJBPS-RHQRLBAQSA-N

Benzotriazole-d4: Specifications & Selection

Benzotriazole-d4 (CAS 1185072-03-0) is a ring-deuterated derivative of 1H-Benzotriazole . It is a stable isotope-labeled internal standard (SIL-IS) specifically designed for the precise quantification of non-deuterated Benzotriazole via liquid chromatography-mass spectrometry (LC-MS) .

Purpose Stable isotope-labeled internal standard (SIL-IS) for Benzotriazole quantification

Method LC-MS/MS with isotope dilution mass spectrometry

Key attribute +4 Da mass shift for signal resolution from analyte

Benzotriazole-d4: Why Non-Deuterated Analogs Fail

Procuring a non-deuterated analog (e.g., standard Benzotriazole) or a structural analog (e.g., Methylbenzotriazole) for use as an internal standard in quantitative LC-MS is an invalid scientific substitution. Non-deuterated analogs are chemically identical to the analyte and cannot be distinguished by the mass spectrometer, leading to signal convolution and quantitative inaccuracy. Structural analogs, while having a different mass, do not perfectly co-elute with the analyte and are subject to different matrix effects, causing irreproducible ion suppression or enhancement [1]. The procurement of a properly deuterated compound, such as Benzotriazole-d4, is essential to meet the fundamental requirements for a valid LC-MS internal standard [2].

Risk Factor

Benzotriazole-d4 (SIL-IS)

Non-deuterated / structural analog

Mass resolution

+4 Da distinct mass; independent quantification

0 Da difference (non-deuterated) or non-identical mass; signal overlap or separate calibration required

Matrix effect correction

Co-elution ensures matched ion suppression/enhancement

Different retention time (structural analog) or identical but indistinguishable (non-deuterated); inaccurate correction

• [1] ResolveMass Laboratories Inc. (2025, October 29). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. View Source
• [2] Pharmasop. (2025, April 17). SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies. View Source

Benzotriazole-d4: Evidence of Superiority

Mass Resolution vs. Non-Deuterated Analog

Benzotriazole-d4 serves as the definitive stable isotope-labeled internal standard (SIL-IS) for non-deuterated Benzotriazole, providing a clear +4 Da mass difference that allows the mass spectrometer to completely resolve and independently quantify the analyte and internal standard signals . In contrast, the non-deuterated Benzotriazole molecule (monoisotopic mass 119.048 Da) cannot serve as its own internal standard due to zero mass difference, leading to signal overlap and preventing accurate correction for matrix effects [1].

Mass difference

Class-level

+4.0 Da (d4) vs 0 Da (analyte–analyte)

Enables independent signal resolution for isotope dilution

Class-level requirement for SIL-IS; exact enrichment confirmed per CoA

Evidence Dimension	Mass Difference from Analyte (Benzotriazole)
Target Compound Data	Approximately +4.0 Da
Comparator Or Baseline	Non-deuterated Benzotriazole (analyte) vs. itself: 0 Da
Quantified Difference	+4.0 Da
Conditions	Nominal mass shift due to replacement of 4 hydrogen atoms (¹H) with deuterium (²H) on the benzene ring.

Why This Matters

This mass difference is a non-negotiable requirement for isotope dilution mass spectrometry, the gold-standard method for correcting recovery losses and matrix effects in complex sample analysis.

• [1] ResolveMass Laboratories Inc. (2025, November 6). Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. View Source

Isotopic Purity Verification

The analytical utility of Benzotriazole-d4 is directly tied to its high isotopic purity. Commercial sources provide this compound with a minimum isotopic purity of 97% d4 . This specification is critical for quantitative accuracy, as it minimizes the presence of the non-deuterated (d0) and partially deuterated (d3) species that would otherwise contribute to the analytical signal for the target analyte . This contrasts with structural analogs like Methylbenzotriazole, which would require a separate calibration curve and cannot achieve the same level of accuracy due to differing physicochemical properties.

Isotopic purity

Data to verify

≥97% d4 (supplier CoA)

Minimizes analyte-channel interference from d0/d3 species

Verify per-lot Certificate of Analysis; supplier-dependent

Evidence Dimension	Isotopic Purity (d4 content)
Target Compound Data	97% (CymitQuimica), ≥98 atom % D (Aladdin Scientific)
Comparator Or Baseline	Non-deuterated Benzotriazole: ~99% natural abundance of ¹H
Quantified Difference	A distinct and analytically essential deuterium enrichment.
Conditions	As specified in Certificate of Analysis (CoA) from multiple commercial vendors.

Why This Matters

This level of purity ensures that the contribution of the internal standard to the analyte's mass channel is negligible, preventing a systematic overestimation of the analyte concentration.

Co-Elution and Matrix Effect Correction

Benzotriazole-d4 is chemically identical to Benzotriazole, ensuring it co-elutes with the analyte during reversed-phase liquid chromatography . This near-identical retention time is the cornerstone of its function as a stable isotope-labeled internal standard (SIL-IS). It ensures that both compounds experience identical matrix effects and ionization efficiencies in the electrospray ionization (ESI) source of the mass spectrometer [1]. This co-behavior allows the ratio of their signals to accurately reflect the true concentration of the analyte, irrespective of sample complexity. Structural analogs, like Tolyltriazole, cannot achieve this due to different retention times and susceptibility to matrix components.

Co-elution

Class-level

Co-elutes with Benzotriazole vs structural analogs (ΔRT measurable)

Supports matched matrix effect and ionization correction

Requires verification under specific LC conditions

Evidence Dimension	Chromatographic Co-elution
Target Compound Data	Co-elution with Benzotriazole (analyte)
Comparator Or Baseline	Structural analog (e.g., Tolyltriazole) vs. Benzotriazole: different retention time
Quantified Difference	Difference in retention time (ΔRT) is measurable and can affect matrix effect correction.
Conditions	Standard reversed-phase LC-MS conditions for environmental or pharmaceutical analysis.

Why This Matters

Co-elution is non-negotiable for correcting variable ionization efficiency, which can otherwise lead to quantitative errors of over 50% in complex biological or environmental matrices.

• [1] ResolveMass Laboratories Inc. (2025, October 29). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. View Source

Storage Stability Requirements

The procurement value of Benzotriazole-d4 is underpinned by defined storage parameters that ensure long-term analytical reliability. The compound is recommended for storage at -20°C , and under these conditions, it maintains its specified purity. Alternative storage at room temperature is only recommended for short-term use, as prolonged exposure can lead to degradation . This level of specification provides a clear benchmark for laboratory inventory management and method robustness.

Storage stability

Data to verify

-20°C long-term; RT short-term only

Preserves deuterium label integrity for reliable quantification

Adhere to supplier guidance; validate stability per protocol

Evidence Dimension	Recommended Storage Condition
Target Compound Data	-20°C for long-term storage
Comparator Or Baseline	Room temperature (short-term only) or unspecified storage
Quantified Difference	N/A (Qualitative Guideline)
Conditions	Based on supplier technical datasheets and stability studies.

Why This Matters

Adherence to specified storage protocols is critical to prevent the degradation of the deuterium label, which would invalidate its use as a quantitative internal standard.

Benzotriazole-d4: Key Application Scenarios

Environmental Fate and Transport Studies

Benzotriazole-d4 is the required internal standard for accurate quantification of Benzotriazole, a common emerging contaminant, in environmental water samples (surface water, groundwater, and wastewater) using LC-MS/MS . It corrects for significant matrix effects inherent to complex environmental samples, enabling reliable measurement of trace concentrations and accurate assessment of removal efficiencies in water treatment plants.

Pharmacokinetic and Bioanalytical Studies

In drug development, Benzotriazole-d4 is used as a stable isotope-labeled internal standard to track the absorption, distribution, metabolism, and excretion (ADME) of Benzotriazole-containing compounds or metabolites in biological matrices (plasma, urine, tissue) [1]. This application is crucial for obtaining precise quantitative data required for regulatory submission.

Industrial Process Control and Quality Assurance

For industries using Benzotriazole as a corrosion inhibitor or UV stabilizer, Benzotriazole-d4 enables precise monitoring of the active compound's concentration in process streams and final products. This ensures quality control and helps in managing waste streams by accurately quantifying the amount of Benzotriazole being discharged.

Application

Selection Property

Validation Focus

Environmental contaminant analysis

Co-eluting SIL-IS for isotope dilution

Matrix-effect correction in surface/ground/wastewater

Bioanalytical method development

Deuterated internal standard for research matrices

Quantitative accuracy in plasma/tissue research samples

Industrial process monitoring

Precision quantification in complex streams

Consistent analyte monitoring for quality control

• [1] GLPBIO. (n.d.). 1H-Benzotriazole-4,5,6,7-d4. Product Page. View Source